Cas no 1092563-24-0 (4-{[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbonyl}morpholine)
4-{[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbonyl}morpholine is a boronic ester derivative featuring a morpholine carbonyl group and a fluorinated aromatic ring. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The tetramethyl-1,3,2-dioxaborolane moiety enhances stability and solubility in organic solvents, facilitating handling and storage. The electron-withdrawing fluorine substituent can influence reactivity in coupling processes, while the morpholine group contributes to structural diversity in pharmaceutical and agrochemical applications. Its well-defined reactivity profile makes it a valuable reagent for constructing fluorinated aromatic scaffolds in medicinal chemistry and materials science research.
1092563-24-0 structure
Product Name:4-{[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbonyl}morpholine
CAS No:1092563-24-0
MF:C17H23BFNO4
MW:335.178228616714
CID:4560314
PubChem ID:59392691
Update Time:2025-05-27
4-{[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbonyl}morpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-{[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbonyl}morpholine
- Methanone, [2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-4-morpholinyl-
- SCHEMBL2797825
- E85857
- (2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(morpholino)methanone
- 4-[2-FLUORO-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOYL]MORPHOLINE
- BS-30055
- A1-29132
- DB-097359
- CS-0177605
- [2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-morpholin-4-ylmethanone
- MFCD27936080
- 1092563-24-0
-
- Inchi: 1S/C17H23BFNO4/c1-16(2)17(3,4)24-18(23-16)12-5-6-13(14(19)11-12)15(21)20-7-9-22-10-8-20/h5-6,11H,7-10H2,1-4H3
- InChI Key: CHLPAMXFGIHSBE-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(B2OC(C)(C)C(C)(C)O2)C=C1F)(N1CCOCC1)=O
Computed Properties
- Exact Mass: 335.1704165g/mol
- Monoisotopic Mass: 335.1704165g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 465
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48Ų
4-{[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbonyl}morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM204811-1g |
(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(morpholino)methanone |
1092563-24-0 | 98% | 1g |
$362 | 2021-08-04 | |
| Chemenu | CM204811-5g |
(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(morpholino)methanone |
1092563-24-0 | 98% | 5g |
$1016 | 2021-08-04 | |
| Chemenu | CM204811-1g |
(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(morpholino)methanone |
1092563-24-0 | 98% | 1g |
$576 | 2023-01-12 | |
| Chemenu | CM204811-5g |
(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(morpholino)methanone |
1092563-24-0 | 98% | 5g |
$1612 | 2023-01-12 | |
| 1PlusChem | 1P00HBV2-25g |
4-{[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbonyl}morpholine |
1092563-24-0 | 98% | 25g |
$2815.00 | 2025-02-28 | |
| Ambeed | A494771-1g |
(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(morpholino)methanone |
1092563-24-0 | 98% | 1g |
$216.0 | 2025-03-04 | |
| Ambeed | A494771-250mg |
(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(morpholino)methanone |
1092563-24-0 | 98% | 250mg |
$77.0 | 2025-03-04 | |
| Ambeed | A494771-5g |
(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(morpholino)methanone |
1092563-24-0 | 98% | 5g |
$736.0 | 2025-03-04 | |
| 1PlusChem | 1P00HBV2-250mg |
4-{[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbonyl}morpholine |
1092563-24-0 | 98% | 250mg |
$56.00 | 2025-02-28 | |
| 1PlusChem | 1P00HBV2-1g |
4-{[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbonyl}morpholine |
1092563-24-0 | 98% | 1g |
$156.00 | 2025-02-28 |
4-{[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbonyl}morpholine Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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